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Compound of Interest

Compound Name: 2-Chlorostyrene

Cat. No.: B146407

An In-depth Technical Guide to 2-Chlorostyrene: CAS Number and Safety Data

This guide provides comprehensive safety and handling information for 2-Chlorostyrene,
intended for researchers, scientists, and professionals in drug development.

Chemical Identification

e Chemical Name: 2-Chlorostyrene

e Synonyms: o-Chlorostyrene, 1-Chloro-2-ethenylbenzene, 1-Chloro-2-vinylbenzene[1][2][3][4]

e CAS Number: 2039-87-4[1][2][2][4][5]

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of 2-Chlorostyrene.
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Property Value Source
Molecular Formula CsH-ClI [11[31[5]
Molecular Weight 138.60 g/mol [1][3]
Appearance Clear to light yellow liquid [1][41[6]
Odor Pungent [4]
Melting Point -63.1°C/-81.6 °F [4][6]
Boiling Point 189 °C/372.2 °F [4]
58-60 °C at 7 mmHg [2]

Flash Point 58 °C / 136.4 °F (closed cup) [1]14]
Density 1.08 g/mL at 25 °C [2]
Vapor Pressure 0.96 mmHg at 77 °F [11[7]

3 mbar at 20 °C [4]

Vapor Density 4.7 - 4.8 (Air=1.0) [4107]
Solubility Insoluble in water [6]
Refractive Index n20/D 1.565 [1112]

Safety and Hazard Information

2-Chlorostyrene is a flammable liquid and is harmful if inhaled. It can cause skin and eye
irritation.[1][8]

Hazard Statements
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Code Description

H226 Flammable liquid and vapour.[1]
H315 Causes skin irritation.[1]

H319 Causes serious eye irritation.[1]
H332 Harmful if inhaled.[2]

H350 May cause cancer.[2]

Harmful to aquatic life with long lasting effects.

[2]

H412

Toxicity [

Test Result Species Source
LD50 Oral 3810 pL/kg Rat [4]
LD50 Dermal 20 g/kg Rabbit [4]

Experimental Protocols

Detailed experimental protocols for determining the safety data presented are maintained by
the organizations that generate safety data sheets, such as those referenced in the source
materials. These protocols typically adhere to internationally recognized standards, such as
those set by the OECD (Organisation for Economic Co-operation and Development) for
chemical safety testing. For specific experimental methodologies, it is recommended to consult
the full safety data sheets from the suppliers.

Safety Handling and Emergency Procedures

The following diagram outlines the logical workflow for safely handling 2-Chlorostyrene and
the appropriate emergency response procedures.
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Workflow for Safe Handling and Emergency Response for 2-Chlorostyrene

Start: Handling 2-Chlorostyrene

Use Engineering Controls Wear Personal Protective Equipment Store in a Cool, Dry, Well-Ventilated Area
(Fume Hood, Ventilation) (Gloves, Goggles, Lab Coat) Away from Ignition Sources

Spill or Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Remove Contaminated Clothing Flush Eyes with Water for 15 mins Do NOT Induce Vomiting
Seek Medical Attention Wash Skin with Soap and Water Seek Medical Attention Seek Immediate Medical Attention

Dispose of Waste According to Regulations

Click to download full resolution via product page

Caption: Safe handling and emergency procedures for 2-Chlorostyrene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Chlorostyrene CAS number and safety data].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146407#2-chlorostyrene-cas-number-and-safety-
data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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